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Introduction

1-Phenazinecarboxylic acid (PCA) is a naturally occurring heterocyclic compound produced
by a variety of bacteria, most notably of the Pseudomonas and Streptomyces genera.[1][2][3] It
belongs to the phenazine family of nitrogen-containing pigments and serves as a key precursor
in the biosynthesis of other more complex phenazine derivatives.[4][5] PCA exhibits a broad
spectrum of biological activities, including potent antifungal, antibacterial, and anticancer
properties, which has garnered significant interest in the agricultural and pharmaceutical
industries. In China, PCA has been registered and commercialized as a biofungicide under the
name "Shenzimycin" for the control of various crop diseases. This guide provides an in-depth
overview of the discovery, history, biosynthesis, mechanisms of action, and experimental
protocols related to 1-Phenazinecarboxylic acid.

Discovery and History

Over 50 naturally occurring phenazine compounds have been identified, with PCA being a
central molecule in their biosynthesis. Early studies utilizing radiolabeled precursors
established a strong connection between the biosynthesis of phenazine compounds and the
shikimic acid pathway. It is believed that phenazine-1,6-dicarboxylic acid is the initial phenazine
formed, from which other derivatives, including PCA, are derived.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b122993?utm_src=pdf-interest
https://www.benchchem.com/product/b122993?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8434039/
https://www.mdpi.com/1420-3049/26/17/5320
https://www.wikidata.org/wiki/Q27131864
https://pmc.ncbi.nlm.nih.gov/articles/PMC5326748/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.00289/full
https://www.benchchem.com/product/b122993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

PCA has been isolated from various microbial sources, including Pseudomonas aeruginosa,
Pseudomonas fluorescens, Pseudomonas chlororaphis, and Streptomyces cinnamonensis. Its
discovery as a potent antimicrobial agent has led to extensive research into its potential
applications. Notably, its effectiveness against a wide range of plant pathogens resulted in its
registration as a commercial biofungicide in China in 2011.

Biosynthesis of 1-Phenazinecarboxylic Acid

The biosynthesis of 1-Phenazinecarboxylic acid originates from the shikimic acid pathway, a
crucial metabolic route for the synthesis of aromatic compounds in microorganisms. The core
genetic locus responsible for PCA synthesis is the phz operon, which contains a conserved set
of genes (phzABCDEFG).

The key steps in the biosynthesis are as follows:

Shikimic Acid Pathway: The pathway begins with the condensation of phosphoenolpyruvate
(PEP) and erythrose 4-phosphate (E4P) to eventually form chorismate.

o Conversion of Chorismate: A series of enzymatic reactions encoded by the phz genes
convert chorismate into the phenazine core structure.

o Formation of PCA Precursor: Trans-2,3-dihydro-3-hydroxyanthranilic acid (DHHA) is a key,
stable intermediate in the pathway leading to PCA.

o Final Assembly: The final steps involve the dimerization and modification of DHHA-derived
molecules to form the tricyclic phenazine ring of PCA.

The production of PCA can be significantly enhanced through genetic engineering techniques,
such as overexpressing key pathway genes or knocking out negative regulators.

Pl (PEP)
Erythrose 4-Phosphate (E4P)

trans-2,3-dihydro-3-
hydroxyanthranilic acid (DHHA)

Shikimate Pathway 1-Phenazinecarboxylic Acid (PCA)

Chorismat te phzABCDEFG gene products
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Biosynthesis of 1-Phenazinecarboxylic Acid.

Mechanism of Action

The primary mechanism of action for 1-Phenazinecarboxylic acid's biological activities is
attributed to its ability to generate reactive oxygen species (ROS). As a redox-active
compound, PCA can participate in electron transfer reactions, leading to the production of
superoxide radicals and hydrogen peroxide. This oxidative stress can induce cellular damage
and trigger programmed cell death (apoptosis) in target organisms.

In cancer cells, PCA has been shown to induce apoptosis through the generation of ROS and
subsequent disruption of the mitochondrial membrane potential. In fungi, the accumulation of
intracellular ROS disrupts cellular processes and leads to mycelial damage. Against bacteria,
PCA can cause complete cell lysis, releasing fragmented cytoplasm into the surrounding
environment.
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Mechanism of Action of 1-Phenazinecarboxylic Acid.

Quantitative Data
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The biological activity of 1-Phenazinecarboxylic acid has been quantified in numerous

studies. The following tables summarize key findings.

Table 1: Anticancer Activity of 1-Phenazinecarboxylic Acid

Cell Line Cancer Type IC50 (pg/mL) Reference
HePG2 Liver Cancer 45.5
_ >100 (74% inhibition

PACA Pancreatic Cancer

at 100 pug/mL)

>100 (50% inhibition
PC3 Prostate Cancer

at 100 pg/mL)

>100 (50% inhibition
MCF7 Breast Cancer

at 100 pg/mL)

Time and dose-
DU145 Prostate Cancer dependent inhibition

(10-100 pM)

Table 2: Antimicrobial Activity of 1-Phenazinecarboxylic Acid
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Pathogen Type Activity Concentration Reference
Vibrio Gram-negative
) ) MIC 50 pg/mL
anguillarum Bacteria
Vibrio Gram-negative
_ _ IC50 39.02 pg/mL
anguillarum Bacteria

Gram-positive o
) Inhibition Zone 16-28 mm
Bacteria

Gram-negative o
Inhibition Zone 13-36 mm

Bacteria
Aspergillus niger Fungus Inhibition Zone 16 mm
Candida albicans  Fungus Inhibition Zone 17 mm
) ) Complete
Phellinus noxius Fungus o >40 pg/mL
Inhibition

Table 3: Production of 1-Phenazinecarboxylic Acid in Engineered Pseudomonas chlororaphis

Strain Modification PCA Yield (mgl/L) Reference

Lzh-T5 (Wild Type) - 230

Restoration of phzF,
knockout of phzO and
_ _ negative regulators,
Engineered Strain 10,653
enhancement of
shikimate pathway,

fed-batch fermentation

Experimental Protocols
Isolation and Purification of 1-Phenazinecarboxylic Acid
from Bacterial Culture
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This protocol describes a general method for the isolation and purification of PCA from a liquid
culture of a producing bacterial strain, such as Pseudomonas aeruginosa.

 Cultivation: Inoculate the PCA-producing bacterial strain in a suitable liquid medium (e.g.,
King's B medium) and incubate with shaking for an appropriate period (e.g., 72 hours) to
allow for the production of secondary metabolites.

o Cell Removal: Centrifuge the culture broth to pellet the bacterial cells. Collect the cell-free
supernatant.

 Acidification and Extraction: Acidify the supernatant to a low pH (e.g., pH 2.0) with a suitable
acid (e.g., hydrochloric acid). This protonates the carboxylic acid group of PCA, making it
less water-soluble. Extract the acidified supernatant with an organic solvent such as ethyl
acetate or chloroform. Repeat the extraction multiple times to ensure complete recovery.

e Solvent Evaporation: Combine the organic extracts and evaporate the solvent under reduced
pressure using a rotary evaporator to obtain the crude PCA extract.

e Chromatographic Purification:

o Silica Gel Column Chromatography: Dissolve the crude extract in a minimal amount of
solvent and load it onto a silica gel column. Elute the column with a solvent system of
increasing polarity (e.g., a gradient of hexane and ethyl acetate) to separate PCA from
other metabolites.

o High-Performance Liquid Chromatography (HPLC): For further purification, subject the
PCA-containing fractions from the column chromatography to preparative HPLC. Use a
suitable column (e.g., C18) and a mobile phase (e.g., a mixture of acetonitrile and water
with a small amount of acid like trifluoroacetic acid).

o Characterization: Confirm the identity and purity of the isolated PCA using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Fourier-
Transform Infrared (FTIR) spectroscopy, and UV-Vis spectroscopy.
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Workflow for the Isolation and Purification of PCA.
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In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of PCA on cancer cell lines
using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

o Cell Seeding: Seed the desired cancer cell lines in 96-well plates at an appropriate density
and allow them to adhere overnight in a suitable growth medium.

o Compound Treatment: Prepare a series of dilutions of PCA in the growth medium. Remove
the old medium from the cells and add the medium containing different concentrations of
PCA. Include a vehicle control (medium with the solvent used to dissolve PCA) and a
positive control (a known cytotoxic drug).

¢ Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified incubator with 5% CO2.

o MTT Addition: After the incubation period, add MTT solution to each well and incubate for a
few hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT
to purple formazan crystals.

e Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent
(e.g., DMSO or isopropanol) to dissolve the formazan crystals.

» Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific
wavelength (usually around 570 nm) using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration of PCA
relative to the vehicle control. Plot the percentage of viability against the PCA concentration
to determine the IC50 value (the concentration of PCA that inhibits 50% of cell growth).

Conclusion

1-Phenazinecarboxylic acid is a versatile natural product with a rich history and significant
potential in various scientific and industrial fields. Its broad-spectrum biological activities,
coupled with a well-understood biosynthetic pathway and mechanism of action, make it an
attractive lead compound for the development of new pharmaceuticals and agrochemicals. The
detailed experimental protocols and quantitative data presented in this guide provide a solid
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foundation for researchers and drug development professionals to further explore and harness
the therapeutic and practical applications of this remarkable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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